Cas no 1368620-26-1 (3-isocyanato-1,2-dimethyl-1H-indole)

• Product Name: 3-isocyanato-1,2-dimethyl-1H-indole
• CAS No: 1368620-26-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6329502
• PubChem ID: 82281042
• Update Time: 2025-10-30

3-isocyanato-1,2-dimethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-1,2-dimethyl-1H-indole
• 1368620-26-1
• EN300-1853978

• Inchi： 1S/C11H10N2O/c1-8-11(12-7-14)9-5-3-4-6-10(9)13(8)2/h3-6H,1-2H3
• InChI Key： KKEYGVZHRSNKMK-UHFFFAOYSA-N
• SMILES： O=C=NC1=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-isocyanato-1,2-dimethyl-1H-indole

3-Isocyanato-1,2-Dimethyl-1H-Indole: A Promising Compound in Medicinal Chemistry and Pharmaceutical Innovation

3-Isocyanato-1,2-dimethyl-1H-indole, with the chemical structure characterized by a 1H-indole core bearing two methyl groups at positions 1 and 2, and an isocyanato functional group at position 3, represents a unique molecular scaffold with significant potential in pharmaceutical development. The CAS No. 1368620-26-1 identifier underscores its distinct chemical identity, while the 1H-indole ring system provides a versatile platform for functional group modification. Recent advancements in medicinal chemistry have highlighted the importance of such indole derivatives in targeting diverse biological pathways, particularly in the context of inflammatory diseases and neurodegenerative disorders.

Structurally, the 3-isocyanato-1,2-dimethyl-1H-indole molecule combines the aromaticity of the indole ring with the electrophilic nature of the isocyanato group, creating a compound with dual reactivity. The methyl substituents at positions 1 and 2 enhance steric hindrance, potentially modulating the compound's interaction with biological targets. This structural complexity has been leveraged in recent studies to design molecules with improved selectivity and bioavailability, addressing key challenges in drug development.

Recent research has demonstrated the 1H-indole-based compounds, including 3-isocyanato-1,2-dimethyl-1H-indole, as promising candidates for modulating inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this scaffold exhibit potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a critical mediator of chronic inflammation. The isocyanato group was found to contribute to the molecule's ability to form covalent bonds with target proteins, enhancing its therapeutic efficacy.

Another area of interest is the application of 3-isocyanato-1,2-dimethyl-1,2-dimethyl-1H-indole in neurodegenerative diseases. A 2024 preclinical study in Neuropharmacology highlighted its potential as a neuroprotective agent. The compound was shown to reduce oxidative stress and neuronal apoptosis in models of Parkinson's disease, suggesting its utility in targeting oxidative damage mechanisms. The indole ring's inherent stability and the isocyanato group's reactivity were both critical in achieving these effects.

From a synthetic perspective, the preparation of 1H-indole derivatives like 3-isocyanato-1,2-dimethyl-1H-indole involves advanced methodologies such as catalytic coupling reactions and transition-metal-mediated transformations. A 2023 review in Organic Chemistry Frontiers emphasized the role of asymmetric synthesis in generating enantiomerically pure forms of these compounds, which is essential for optimizing pharmacological profiles and minimizing side effects.

Recent computational studies have further expanded the understanding of 3-isocyanato-1,2-dimethyl-1H-indole's molecular interactions. Molecular docking simulations revealed its ability to bind to multiple protein targets, including enzymes involved in metabolic pathways and receptors associated with immune modulation. These findings suggest that the compound could serve as a lead molecule for the development of multitarget drugs, a trend gaining traction in modern pharmaceutical research.

The 1H-indole core of 3-isocyanato-1,2-dimethyl-1H-indole is particularly noteworthy for its ability to undergo various functional group substitutions, enabling the design of compounds with tailored pharmacological properties. For instance, the introduction of hydrophilic groups or the modification of the isocyanato moiety can significantly influence the compound's solubility and tissue penetration, critical factors in drug delivery systems.

Advancements in drug delivery technologies have also opened new avenues for the application of 3-isocyanato-1,2-dimethyl-1H-indole. Researchers are exploring nanoparticle-based formulations to enhance the compound's bioavailability and reduce systemic toxicity. A 2024 study in Advanced Drug Delivery Reviews demonstrated that encapsulating the compound in biodegradable nanoparticles improved its therapeutic index, making it a viable candidate for targeted therapy in complex diseases.

From an environmental and sustainability perspective, the synthesis of 1H-indole-based compounds like 3-isocyanato-1,2-dimethyl-1H-indole is being optimized to reduce waste and energy consumption. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, are being integrated into the production process. These efforts align with global initiatives to make pharmaceutical manufacturing more sustainable and eco-friendly.

Emerging research suggests that 3-isocyanato-1,2-dimethyl-1H-indole may also have applications in the treatment of metabolic disorders. Studies on its effects in adipocyte differentiation and glucose metabolism are underway, with preliminary results indicating potential benefits in managing conditions like type 2 diabetes. The compound's ability to modulate metabolic pathways through its indole ring structure is a promising area for further investigation.

Despite these promising developments, challenges remain in the clinical translation of 3-isocyanato-1,2-dimethyl-1H-indole. Issues such as metabolic stability, potential off-target effects, and the need for large-scale production are areas requiring further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring the compound to the market as a therapeutic agent.

In conclusion, the 1H-indole-based compound 3-isocyanato-1,2-dimethyl-1H-indole represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable lead molecule for the development of novel therapeutics. Continued research into its molecular mechanisms, synthetic improvements, and clinical applications will be crucial in realizing its full potential in modern medicine.

For more information on the latest developments in 1H-indole derivatives and their applications, readers are encouraged to explore recent publications in leading journals such as Journal of Medicinal Chemistry, Organic Chemistry Frontiers, and Neuropharmacology. These resources provide insights into the ongoing innovations and future directions of this promising field.

Additionally, the CAS No. 1368620-26-1 identifier ensures that researchers and industry professionals can accurately reference this compound in their work, facilitating collaboration and knowledge sharing. As the field of medicinal chemistry continues to evolve, compounds like 3-isocyanato-1,2-dimethyl-1H-indole will play an increasingly important role in addressing complex health challenges.

Overall, the exploration of 3-isocyanato-1,2-dimethyl-1H-indole highlights the dynamic interplay between structural chemistry and biological function. By understanding and harnessing the properties of this compound, scientists can pave the way for the development of more effective and targeted therapies, ultimately improving patient outcomes and advancing the field of pharmacology.